Cas no 1006471-16-4 (1-Ethyl-1H-pyrazole-3-carbonyl chloride)

• Product Name: 1-Ethyl-1H-pyrazole-3-carbonyl chloride
• CAS No: 1006471-16-4
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD03421428
• CID: 3058900
• PubChem ID: 19619556
• Update Time: 2025-06-08

1-Ethyl-1H-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazole-3-carbonyl chloride
• 1-ethylpyrazole-3-carbonyl chloride
• 1-ethyl-3-pyrazolecarbonyl chloride
• 1H-pyrazole-3-carbonyl chloride, 1-ethyl-
• STK349093
• AKOS000308524
• MFCD03421428
• 1006471-16-4
• MS-20495
• EN300-228551
• F2146-0669
• G27558
• 1-ethyl-1H-pyrazole-3-carbonylchloride
• ALBB-009209
• BBL037399
• 813-023-3

• MDL： MFCD03421428
• Inchi： 1S/C6H7ClN2O/c1-2-9-4-3-5(8-9)6(7)10/h3-4H,2H2,1H3
• InChI Key： CEKHTRVOULRKCC-UHFFFAOYSA-N
• SMILES： ClC(C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Ethyl-1H-pyrazole-3-carbonyl chloride

1-Ethyl-1H-pyrazole-3-carbonyl chloride: An Overview of Its Properties, Applications, and Recent Research Advances

1-Ethyl-1H-pyrazole-3-carbonyl chloride (CAS No. 1006471-16-4) is a versatile and important compound in the field of organic chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical properties, applications, and recent advancements in research, aiming to offer valuable insights for scientists and researchers working in this domain.

Chemical Structure and Properties: 1-Ethyl-1H-pyrazole-3-carbonyl chloride is a chloroformate derivative of 1-ethylpyrazole. Its molecular formula is C₈H₈ClN₂O, and it has a molecular weight of approximately 187.62 g/mol. The compound features a pyrazole ring with an ethyl substituent at the 1-position and a carbonyl chloride group at the 3-position. This unique structure endows the compound with high reactivity and versatility in various chemical reactions.

Synthesis: The synthesis of 1-Ethyl-1H-pyrazole-3-carbonyl chloride can be achieved through several methods. One common approach involves the reaction of 1-ethylpyrazole-3-carboxylic acid with thionyl chloride (SOCl₂) under reflux conditions. This method is widely used due to its simplicity and high yield. Another method involves the reaction of 1-ethylpyrazole with chloroacetyl chloride in the presence of a base such as triethylamine (Et₃N).

Reactivity and Applications: The presence of the carbonyl chloride group in 1-Ethyl-1H-pyrazole-3-carbonyl chloride makes it an excellent electrophile, capable of participating in various nucleophilic substitution reactions. This property has led to its widespread use in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals. For instance, it can be used to introduce a pyrazole moiety into target molecules, enhancing their biological activity or improving their pharmacokinetic properties.

Pharmaceutical Applications: In the pharmaceutical industry, 1-Ethyl-1H-pyrazole-3-carbonyl chloride has shown promise as an intermediate in the synthesis of several drug candidates. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. Recent studies have explored the use of pyrazole derivatives in the treatment of neurological disorders, cancer, and infectious diseases. For example, a study published in the Journal of Medicinal Chemistry reported that a pyrazole-based compound derived from 1-Ethyl-1H-pyrazole-3-carbonyl chloride exhibited potent antitumor activity against various cancer cell lines.

Agricultural Applications: In addition to its pharmaceutical applications, 1-Ethyl-1H-pyrazole-3-carbonyl chloride has also found use in the agricultural sector. Pyrazole derivatives are known for their herbicidal and fungicidal properties, making them valuable components in crop protection formulations. A recent study published in Pesticide Biochemistry and Physiology demonstrated that a pyrazole-based herbicide synthesized using 1-Ethyl-1H-pyrazole-3-carbonyl chloride showed high efficacy against broadleaf weeds without causing significant phytotoxicity to crops.

Safety Considerations: While 1-Ethyl-1H-pyrazole-3-carbonyl chloride is a valuable reagent in chemical synthesis, it is important to handle it with care due to its reactivity and potential hazards. Proper personal protective equipment (PPE) should be worn during handling, and experiments should be conducted in well-ventilated areas or fume hoods to minimize exposure to vapors. Additionally, appropriate waste disposal methods should be followed to ensure environmental safety.

FUTURE DIRECTIONS AND RESEARCH TRENDS: The ongoing research on 1-Ethyl-1H-pyrazole-3-carbonyl chloride is focused on expanding its applications in drug discovery and development. One area of interest is the exploration of novel pyrazole derivatives with enhanced biological activities and improved pharmacological profiles. Another area is the development of more efficient synthetic methods to produce these compounds on a larger scale for industrial applications.

In conclusion, 1-Ethyl-1H-pyrazole-3-carbonyl chloride (CAS No. 1006471-16-4) is a highly versatile compound with significant potential in various fields, including pharmaceuticals and agriculture. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on the synthesis of complex organic molecules. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its importance in the scientific community.